Cas no 869068-23-5 (2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(4-fluorophenyl)acetamide)

• Product Name: 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(4-fluorophenyl)acetamide
• CAS No: 869068-23-5
• MF: C₁₁H₁₀FN₅O₂S
• MW: 295.292803287506
• CID: 6599961
• PubChem ID: 7196752
• Update Time: 2025-11-04

2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(4-fluorophenyl)acetamide
• 2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(4-fluorophenyl)acetamide
• 869068-23-5
• AB00676419-01
• F1847-0149
• 2-((4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(4-fluorophenyl)acetamide
• AKOS003045837
• 2-[(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]-N-(4-fluorophenyl)acetamide

• Inchi： 1S/C11H10FN5O2S/c12-7-1-3-8(4-2-7)15-9(18)6-20-11-16-14-5-10(19)17(11)13/h1-5H,6,13H2,(H,15,18)
• InChI Key： ASNPKPKWIRPXRY-UHFFFAOYSA-N
• SMILES： S(C1=NN=CC(N1N)=O)CC(NC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 295.05392391g/mol
• Monoisotopic Mass: 295.05392391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 125Ų

Additional information on 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(4-fluorophenyl)acetamide

Comprehensive Overview of 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(4-fluorophenyl)acetamide (CAS No. 869068-23-5)

The compound 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(4-fluorophenyl)acetamide, identified by its CAS number 869068-23-5, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a 1,2,4-triazine core and a fluorophenyl moiety, making it a subject of interest for its potential biological activities. Researchers are particularly intrigued by its structural attributes, which may contribute to its efficacy in targeted applications.

In recent years, the demand for heterocyclic compounds like 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(4-fluorophenyl)acetamide has surged due to their versatility in drug discovery. The 1,2,4-triazine scaffold is known for its role in modulating enzyme activity and receptor binding, which aligns with current trends in precision medicine. Additionally, the incorporation of a fluorophenyl group enhances the compound's metabolic stability, a critical factor in the development of long-acting therapeutics.

The synthesis of CAS 869068-23-5 involves multi-step organic reactions, often starting from readily available precursors such as thiourea derivatives and fluoro-substituted anilines. Optimizing the yield and purity of this compound is a focal point for chemists, as impurities can significantly impact its performance in downstream applications. Advanced analytical techniques, including HPLC and NMR spectroscopy, are routinely employed to characterize and validate the compound's structure.

One of the most frequently asked questions about 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(4-fluorophenyl)acetamide pertains to its potential applications. While detailed clinical data may be limited, preliminary studies suggest its relevance in antimicrobial and anticancer research. The sulfanylacetamide linkage in its structure is particularly noteworthy, as it may facilitate interactions with biological targets, such as bacterial enzymes or tumor-associated proteins.

From an industrial perspective, CAS 869068-23-5 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly solvents and catalytic systems to minimize waste and energy consumption during its production. This aligns with broader societal concerns about environmental impact and the need for greener alternatives in chemical manufacturing.

Another area of interest is the compound's potential role in agrochemicals. The 1,2,4-triazine moiety is known to exhibit herbicidal and fungicidal properties, making 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(4-fluorophenyl)acetamide a candidate for crop protection formulations. Its mode of action may involve disrupting essential metabolic pathways in pests, offering a targeted approach to pest management.

In summary, 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(4-fluorophenyl)acetamide (CAS 869068-23-5) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features, combined with ongoing research into its biological and chemical properties, position it as a valuable asset in modern science. As the field continues to evolve, this compound is likely to remain a topic of interest for researchers and industry professionals alike.